Cas no 1823776-36-8 (tert-Butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate)

• Product Name: tert-Butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate
• CAS No: 1823776-36-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• MDL: MFCD28119028
• CID: 4621794
• PubChem ID: 121229908
• Update Time: 2025-07-19

tert-Butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate
• YXC77636
• W15069
• t-Butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate
• AKOS027430132
• CS-0035992
• tert-Butyl2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate
• SY126483
• 1-Boc-2-(4-methoxyphenyl)piperidin-4-one
• 1-Boc-2-(4-methoxyphenyl)-4-oxopiperidine
• 1823776-36-8
• AS-71063
• MFCD28119028

• MDL： MFCD28119028
• Inchi： 1S/C17H23NO4/c1-17(2,3)22-16(20)18-10-9-13(19)11-15(18)12-5-7-14(21-4)8-6-12/h5-8,15H,9-11H2,1-4H3
• InChI Key： YYOVHLBZTLRKCY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8

Additional information on tert-Butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate

Introduction to Tert-Butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate (CAS No. 1823776-36-8)

Tert-butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1823776-36-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group, a methoxy-substituted phenyl ring, and an oxo-functionalized piperidine core contributes to its unique chemical properties and makes it a valuable scaffold for further chemical modifications and biological evaluations.

The structural features of Tert-butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate make it an intriguing candidate for drug discovery efforts. The piperidine ring is a common motif in many bioactive molecules, including antipsychotics, anticonvulsants, and antidepressants. The oxo group at the 4-position introduces electrophilic characteristics, which can be exploited for further functionalization, while the tert-butyl ester moiety provides stability and modularity for derivatization purposes. Additionally, the 4-methoxyphenyl substituent enhances lipophilicity and may influence metabolic stability, making this compound a promising candidate for pharmacokinetic optimization.

In recent years, there has been growing interest in developing novel piperidine-based compounds due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have shown that piperidine derivatives can interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in disorders like depression and schizophrenia. The methoxy group in Tert-butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate may also play a role in receptor binding affinity by influencing electronic distribution and steric interactions. This compound’s potential as a precursor for more complex molecules has been highlighted in several cutting-edge research publications.

One of the most compelling aspects of Tert-butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate is its versatility in synthetic chemistry. The tert-butyl ester can be readily hydrolyzed to yield the corresponding carboxylic acid or converted into other functional groups through various chemical transformations. This flexibility allows researchers to explore different pharmacophoric elements and optimize properties such as solubility, bioavailability, and target specificity. Recent advances in medicinal chemistry have demonstrated that incorporating such structural motifs can lead to the development of next-generation therapeutics with improved efficacy and reduced side effects.

The pharmaceutical industry has been particularly keen on exploring piperidine derivatives due to their historical success in treating neurological and psychiatric disorders. For example, compounds like risperidone and olanzapine, which are widely used antipsychotics, contain piperidine scaffolds. The structural similarity between these drugs and Tert-butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate suggests that it could serve as a valuable intermediate in synthesizing novel psychotropic agents. Furthermore, the oxo-piperidine core may offer advantages in terms of metabolic resistance, which is a critical factor in drug design.

Recent computational studies have also highlighted the potential of Tert-butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate as a lead compound for further optimization. Molecular docking simulations have shown that this molecule can effectively bind to various protein targets relevant to human health. For instance, it has been predicted to interact with enzymes involved in inflammation pathways, making it a candidate for developing anti-inflammatory drugs. Additionally, its ability to modulate ion channels has been suggested based on preliminary pharmacological assays.

The synthesis of Tert-butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions to form the piperidine ring followed by functionalization at the 2-position with a methoxy-substituted phenethyl group. The introduction of the oxo group at the 4-position is often achieved through oxidation or cyclization techniques. These synthetic routes highlight the compound’s accessibility while maintaining high purity standards required for pharmaceutical applications.

In conclusion,Tert-butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate (CAS No. 1823776-36-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile intermediate allows for extensive modifications aimed at enhancing biological activity and pharmacokinetic profiles. As research continues to uncover new biological targets and synthetic strategies,Tert-butyl 2-(4-methoxyphenyl)-4-oxopiperidine-1-carboxylate is poised to contribute substantially to the development of innovative treatments across multiple therapeutic areas.